Cas no 77551-14-5 (betulaprenol 6)

• Product Name: betulaprenol 6
• CAS No: 77551-14-5
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 2063442
• PubChem ID: 10836209
• Update Time: 2025-04-21

betulaprenol 6 Chemical and Physical Properties

Names and Identifiers

• betulaprenol 6
• SCHEMBL4717874
• 90695-03-7
• HY-166267
• (2Z,6Z,10E,14E,18E)-Farnesylfarnesol
• all-trans-hexaprenol
• CHEBI:147321
• (2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-ol
• (all-E)-hexaprenol
• HEXAPRENOL
• 77551-14-5

• Inchi： 1S/C30H50O/c1-25(2)13-8-14-26(3)15-9-16-27(4)17-10-18-28(5)19-11-20-29(6)21-12-22-30(7)23-24-31/h13,15,17,19,21,23,31H,8-12,14,16,18,20,22,24H2,1-7H3/b26-15+,27-17+,28-19+,29-21+,30-23+
• InChI Key： RXILURRBPAWICG-MMSZMYIBSA-N
• SMILES： OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 426.386166214g/mol
• Monoisotopic Mass: 426.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bactoprenols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols Bactoprenols